Cas no 20071-09-4 (trans-1,2-Diphenylcyclobutane)

• Product Name: trans-1,2-Diphenylcyclobutane
• CAS No: 20071-09-4
• MF: C₁₆H₁₆
• MW: 208.298244476318
• CID: 859375
• Update Time: 2026-04-29

trans-1,2-Diphenylcyclobutane Chemical and Physical Properties

Names and Identifiers

• TRANS-1,2-DIPHENYLCYCLOBUTANE-D5
• (2-Phenylcyclobutyl)benzene
• TRANS-1,2-DIPHENYLCYCLOBUTANE
• rel-(1R*,2R*)-1,2-Diphenylcyclobutane
• rel-(1S*,2S*)-1,2-Diphenylcyclobutane
• rel-1α*,2β*-Diphenylcyclobutane
• trans-1,2-Diphenylcyclobutane Standard
• (2-Phenylcyclobutyl)benzene,(E)-
• trans-1,2-Diphenylcyclobutane

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on trans-1,2-Diphenylcyclobutane

Trans-1,2-Diphenylcyclobutane: A Comprehensive Overview

Trans-1,2-diphenylcyclobutane (CAS No. 20071-09-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This bicyclic structure, characterized by its two phenyl groups attached to a cyclobutane ring in a trans configuration, exhibits unique physical and chemical properties that make it a valuable subject of study. Recent advancements in synthetic methodologies and computational modeling have further illuminated its potential applications and structural dynamics.

The synthesis of trans-1,2-diphenylcyclobutane has been a focal point of research due to its non-planar geometry and strained ring system. Traditional methods often involve the Diels-Alder reaction, where a diene reacts with a dienophile to form the cyclobutane core. However, modern approaches leverage transition metal catalysis and photochemical reactions to achieve higher yields and better control over stereochemistry. These innovations have not only streamlined the synthesis process but also opened avenues for exploring related compounds with similar structural motifs.

One of the most intriguing aspects of trans-1,2-diphenylcyclobutane is its electronic properties. The conjugation between the phenyl rings and the cyclobutane ring creates a unique electronic environment that has been exploited in various applications. For instance, recent studies have demonstrated its potential as a building block for organic semiconductors. Its ability to form stable charge transfer complexes makes it an attractive candidate for use in organic electronics, such as field-effect transistors and photovoltaic devices.

In addition to its electronic properties, trans-1,2-diphenylcyclobutane has shown promise in the field of drug discovery. Its rigid structure and ability to form specific interactions with biological molecules make it a valuable scaffold for designing bioactive compounds. Researchers have explored its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets in pharmaceutical development.

The structural dynamics of trans-1,2-diphenylcyclobutane have also been a subject of intense scrutiny. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These studies reveal that the compound's strained ring system contributes significantly to its reactivity, making it susceptible to various chemical transformations under specific conditions.

Furthermore, the optical properties of trans-1,2-diphenylcyclobutane have been leveraged in the development of novel materials for sensing applications. Its ability to fluoresce under certain conditions makes it a potential candidate for use in sensors that detect environmental pollutants or biological analytes.

In conclusion, trans-1,2-diphenylcyclobutane (CAS No. 20071-09-4) stands out as a versatile compound with diverse applications across multiple disciplines. From organic electronics to drug discovery and material science, its unique properties continue to inspire innovative research directions. As our understanding of this compound deepens, it is likely that new applications will emerge, further solidifying its importance in contemporary chemistry.